N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxamide

• Molecular Formula: C19H21ClN4O3S
• Molecular Weight: 420.9 g/mol
• IUPAC Name: N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-5-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C19H21ClN4O3S/c1-5-13-11(4)28-19(15(13)17(21)25)22-18(26)14-7-6-12(27-14)8-24-10(3)16(20)9(2)23-24/h6-7H,5,8H2,1-4H3,(H2,21,25)(H,22,26)
• InChI Key: RLCIYUBWJHYMHS-UHFFFAOYSA-N
• SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)C2=CC=C(O2)CN3C(=C(C(=N3)C)Cl)C)C

Description

N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxamide involves the inhibition of cyclooxygenase-2 (COX-2) and the downregulation of pro-inflammatory cytokines. This leads to a reduction in inflammation and pain. The compound has also been shown to selectively bind to cancer cells, potentially allowing for targeted drug delivery.
Biochemical and Physiological Effects:
Studies have shown that N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has anti-inflammatory and analgesic effects in animal models. It has also been shown to selectively bind to cancer cells in vitro. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxamide is its potential use as a diagnostic tool for cancer. Its selective binding to cancer cells could allow for targeted drug delivery and imaging. However, limitations include the need for further studies to fully understand its biochemical and physiological effects, as well as the potential for toxicity and side effects.

Future Directions

For N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxamide include further studies on its potential use as a treatment for inflammatory diseases and cancer. Research could also focus on the development of targeted drug delivery systems using this compound. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential toxicity and side effects.

Synthesis Methods

The synthesis of N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxamide involves the reaction of 4-chloro-3,5-dimethyl-1H-pyrazole-1-carboxylic acid with 3-amino-4-ethyl-5-methylthiophene-2-carboxylic acid in the presence of a coupling agent. The resulting intermediate is then treated with N,N'-diisopropylcarbodiimide and N-hydroxysuccinimide to form the final product.

Scientific Research Applications

N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. It has also been studied for its potential use as a diagnostic tool for cancer, as it has been shown to selectively bind to cancer cells.